3-Benzoyl-5,7-dimethoxy-2H-1-benzopyran-2-one

• CAS No.: 64267-11-4
• Molecular Formula: C18H14O5
• Molecular Weight: 310.3 g/mol
• IUPAC Name: 3-benzoyl-5,7-dimethoxychromen-2-one
• InChI: InChI=1S/C18H14O5/c1-21-12-8-15(22-2)13-10-14(18(20)23-16(13)9-12)17(19)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key: ITJVTQLTIZXPEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C(C(=O)O2)C(=O)C3=CC=CC=C3)C(=C1)OC

Description

3-Benzoyl-5,7-dimethoxy-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C18H14O5 and its molecular weight is 310.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 18.2 g 4,6-dimethoxysalicylaldehyde, 20.0 g ethyl benzoylacetate, 20 ml acetonitrile and 30 drops piperidine was heated gently on a hot plate for 45 minutes. After cooling the product was collected and recrystallized twice from acetonitrile and once from benzene containing a small amount of acetonitrile. m.p. 178° C.-179° C.